![molecular formula C6H5BrN4 B592055 7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine CAS No. 937046-98-5](/img/structure/B592055.png)
7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine
Overview
Description
7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine is used in the preparation of N-Heterocyclic compounds for pharmaceutical use, including as anticancer agents and PRMT5 inhibitors . It is also known as a novel antiviral drug in the class of nucleotide analogs .
Synthesis Analysis
The synthesis of this compound involves the reduction of triazine carbonyl with dehydrative aromatization in acidic media . A one-pot cascade sequence was developed for direct cyanation of pyrrole .Molecular Structure Analysis
The molecular formula of this compound is C6H5BrN4, and its molecular weight is 213.04 . More detailed structural information can be obtained from the Cambridge Crystallographic Data Centre .Chemical Reactions Analysis
This compound is used in the preparation of N-Heterocyclic compounds for pharmaceutical use . More detailed information about its chemical reactions can be found in various chemical databases .Physical and Chemical Properties Analysis
This compound is a solid at 20°C. It has a density of 2.1±0.1 g/cm³, a molar refractivity of 44.6±0.5 cm³, and a molar volume of 101.6±7.0 cm³ . Its melting point ranges from 245.0 to 249.0°C .Scientific Research Applications
Synthesis of Remdesivir : 4-Aminopyrrolo[2,1-f][1,2,4]triazine, closely related to 7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine, is a raw material in the synthesis of Remdesivir, a drug tested against COVID-19. The research describes a chemoselective cyanation route for preparing Remdesivir's nucleobase (dos Santos et al., 2021).
Development of α7 Nicotinic Receptor Agonists : A study presented the synthesis of quinuclidine-containing spiroimidates as α7 nicotinic acetylcholine receptor (nAChR) partial agonists. One of the compounds synthesized used 7-bromopyrrolo[2,1-f][1,2,4]triazin-4-yl as a functional group, which showed potential in improving cognition in rodent models (Hill et al., 2017).
Synthesis of Energetic Materials : Research on 7-Nitro-3-(nitro-NNO-azoxy)[1,2,4]triazolo[5,1-c][1,2,4]triazin-4-amine, a derivative of this compound, highlights its use as a high-melting compound with potential applications in energetic materials (Anikin et al., 2019).
Synthesis of Nucleic Acid Congeners : The synthesis of various substituted pyrrolo-[2,1-f][1,2,4]triazines, which are congeners of nucleic acid purines, was achieved. These compounds are synthesized using a process that includes N-amination and annulation reactions (Patil et al., 1994).
Development of Triazolo[1,5-a][1,3,5]triazin-7-ones : A study focused on synthesizing novel triazolo[1,5-a]triazin-7-ones, starting from compounds related to this compound. These compounds hold interest for pharmaceutical research due to their structural similarity to purines (Heras et al., 2003).
Mechanism of Action
Safety and Hazards
Future Directions
The future directions of 7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine research could involve its use in the development of new pharmaceutical compounds, given its use in the preparation of N-Heterocyclic compounds for pharmaceutical use . Additionally, the continuous-flow synthesis of the nucleobase unit of Remdesivir has been adapted from batch synthetic chemistry, which could represent a future direction for the synthesis of this compound .
Properties
IUPAC Name |
7-bromopyrrolo[2,1-f][1,2,4]triazin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrN4/c7-5-2-1-4-6(8)9-3-10-11(4)5/h1-3H,(H2,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGCJBESZJIGDMP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=NC=NN2C(=C1)Br)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20654685 | |
Record name | 7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20654685 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
937046-98-5 | |
Record name | 7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=937046-98-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20654685 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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